Cas no 139478-19-6 (Hydroxylamine, O-(3-methyl-2-butenyl)-)

• Product Name: Hydroxylamine, O-(3-methyl-2-butenyl)-
• CAS No: 139478-19-6
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD21875909
• CID: 1272263
• PubChem ID: 15009993
• Update Time: 2025-05-19

Hydroxylamine, O-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-(3-methyl-2-butenyl)-
• O-(3-Methyl-but-2-enyl)-hydroxylamine
• SCHEMBL10818681
• SB33312
• DB-266574
• EN300-1245478
• 139478-19-6
• AKOS017978622
• o-(3-Methylbut-2-en-1-yl)hydroxylamine

• MDL： MFCD21875909
• Inchi： 1S/C5H11NO/c1-5(2)3-4-7-6/h3H,4,6H2,1-2H3
• InChI Key： DLVXAACQNJEWQT-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)N

Computed Properties

• Exact Mass: 101.08413
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Hydroxylamine, O-(3-methyl-2-butenyl)-

Introduction to Hydroxylamine, O-(3-methyl-2-butenyl) (CAS No. 139478-19-6)

Hydroxylamine, O-(3-methyl-2-butenyl), also known by its CAS number 139478-19-6, is a specialized organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxylamine group attached to a 3-methyl-2-butenyl moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable reagent in various synthetic processes and biological studies.

The molecular formula of Hydroxylamine, O-(3-methyl-2-butenyl) is C5H11NO, and its molecular weight is approximately 97.14 g/mol. The compound is typically synthesized through the reaction of hydroxylamine with 3-methyl-2-buten-1-ol, a process that requires careful control of reaction conditions to ensure high yields and purity. The resulting product is a colorless liquid with a characteristic odor and is soluble in water and many organic solvents.

In recent years, Hydroxylamine, O-(3-methyl-2-butenyl) has been extensively studied for its potential applications in pharmaceuticals and biotechnology. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, it has been used as a building block in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The ability of this compound to participate in selective chemical reactions makes it an attractive candidate for the synthesis of complex molecules with high therapeutic potential.

Recent research has also highlighted the importance of Hydroxylamine, O-(3-methyl-2-butenyl) in the field of chemical biology. Studies have shown that this compound can modulate the activity of specific enzymes and receptors, making it a useful tool for probing biological pathways and mechanisms. For example, it has been used to investigate the role of certain enzymes in metabolic processes and signal transduction pathways. These findings have not only advanced our understanding of fundamental biological processes but have also opened new avenues for drug discovery and development.

In addition to its applications in pharmaceutical research, Hydroxylamine, O-(3-methyl-2-butenyl) has found use in analytical chemistry. Its unique chemical properties make it suitable for various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods are essential for the characterization and quantification of complex mixtures, making Hydroxylamine, O-(3-methyl-2-butenyl) a valuable reagent in both academic and industrial settings.

The safety profile of Hydroxylamine, O-(3-methyl-2-butenyl) is an important consideration for its use in research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to ensure the well-being of laboratory personnel. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following established safety protocols.

In conclusion, Hydroxylamine, O-(3-methyl-2-butenyl) (CAS No. 139478-19-6) is a versatile compound with a wide range of applications in chemistry and pharmaceutical research. Its unique chemical properties make it an invaluable reagent for synthetic processes and biological studies. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.